Cas no 2680606-31-7 (3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680606-31-7
• MF: C₁₀H₁₄N₄O₄
• MW: 254.242561817169
• CID: 5646561
• PubChem ID: 165916248
• Update Time: 2025-10-28

3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2680606-31-7
• EN300-28279601
• 3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C10H14N4O4/c1-3-4-18-10(17)12-7(9(15)16)5-8-13-11-6-14(8)2/h3,6-7H,1,4-5H2,2H3,(H,12,17)(H,15,16)
• InChI Key： QYRYSCWVJWMTFE-UHFFFAOYSA-N
• SMILES： OC(C(CC1=NN=CN1C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 254.10150494g/mol
• Monoisotopic Mass: 254.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 106Ų

Additional information on 3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to 3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680606-31-7)

3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680606-31-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule exhibits a unique structural framework that combines a 4-methyl-4H-1,2,4-triazole moiety with an amino acid derivative featuring an ester-linked amine group. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The 4-methyl-4H-1,2,4-triazole ring is a well-known pharmacophore found in numerous bioactive molecules. Its stability and ability to interact with biological targets make it a valuable component in medicinal chemistry. In particular, derivatives of this heterocycle have been investigated for their potential antimicrobial, antiviral, and anti-inflammatory properties. The presence of the methyl group at the 4-position further modulates the electronic and steric properties of the triazole ring, influencing its binding affinity and selectivity towards biological targets.

The second key moiety in this compound is the amino acid derivative part, specifically featuring an ester-linked amine group. This functionality is commonly employed in the synthesis of peptide mimetics and protease inhibitors. The prop-2-enyl (allyl) ether group attached to the carboxylic acid via an ester linkage introduces additional conformational flexibility, which can be exploited to optimize binding interactions with protein targets. Such structural elements are particularly relevant in the design of molecules targeting enzyme-catalyzed processes, where precise spatial orientation and chemical functionality are critical.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient virtual screening of novel compounds like 3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680606-31-7) against large databases of biological targets. These methods leverage machine learning algorithms to predict binding affinities and identify potential lead compounds for further optimization. The combination of the triazole ring and the ester-linked amine group in this molecule suggests potential interactions with enzymes such as kinases or proteases, which are often implicated in various diseases.

In vitro studies have begun to explore the biochemical properties of this compound. Initial assays indicate that it exhibits moderate inhibitory activity against certain proteases, suggesting its utility as a scaffold for developing enzyme inhibitors. The allyl ether functionality may play a crucial role in modulating substrate specificity by influencing the orientation of the carboxylic acid moiety relative to the active site residues. Further investigation into its mechanism of action will be essential to fully understand its pharmacological profile.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high chemical purity. Key steps include nucleophilic substitution reactions on the triazole ring followed by esterification under controlled conditions. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing both reaction times and byproduct formation. Such improvements are crucial for scaling up production for preclinical studies.

From a medicinal chemistry perspective, derivatives of 3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680606-31-7) hold promise for addressing unmet medical needs. The structural motifs present in this molecule are reminiscent of known bioactive scaffolds that have successfully transitioned into clinical use. By leveraging computational tools and experimental validation, researchers can rapidly iterate on lead structures to enhance potency and selectivity.

Future directions for research on this compound include exploring its interactions with nucleic acids or other non-protein targets using biophysical techniques such as NMR spectroscopy or X-ray crystallography. Additionally, investigating its pharmacokinetic properties will be critical for assessing its suitability as a drug candidate. The ability to modulate both potency and selectivity through structural derivatization makes this molecule an attractive starting point for medicinal chemists seeking novel therapeutic agents.

In conclusion,3-(4-methyl-4H-1,2,4-triazol-3-ylyl)-2-{(prop-2-en-l-yloxy)carbonylamino}propanoic acid (CAS No. 2680606317) represents a promising entry point for drug discovery efforts targeting enzymatic pathways relevant to human health and disease. Its unique combination of structural features—namely the methyl-substituted triazole ring and the ester-linked amino acid derivative—positions it as a versatile scaffold for further optimization by medicinal chemists worldwide.